Cas no 34014-16-9 (4-aminobut-2-ynoic acid)
4-aminobut-2-ynoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Butynoicacid, 4-amino-
- 4-aminobut-2-ynoic acid
- 4-Amino-but-2-ynoic acid
- 4-Aminobut-2-ynoicacid
- EN300-153299
- 4-Aminotetrolic acid
- AT20731
- AKOS006342773
- DTXSID20187625
- 34014-16-9
-
- MDL: MFCD19204064
- Inchi: 1S/C4H5NO2/c5-3-1-2-4(6)7/h3,5H2,(H,6,7)
- InChI Key: JAGBKMXGOMEWNO-UHFFFAOYSA-N
- SMILES: OC(C#CCN)=O
Computed Properties
- Exact Mass: 99.03205
- Monoisotopic Mass: 99.032
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3A^2
- XLogP3: -3
Experimental Properties
- Density: 1.3
- Boiling Point: 280.7°Cat760mmHg
- Flash Point: 123.5°C
- Refractive Index: 1.534
- PSA: 63.32
4-aminobut-2-ynoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-153299-0.05g |
4-aminobut-2-ynoic acid |
34014-16-9 | 95% | 0.05g |
$315.0 | 2023-02-14 | |
| Enamine | EN300-153299-0.1g |
4-aminobut-2-ynoic acid |
34014-16-9 | 95% | 0.1g |
$470.0 | 2023-02-14 | |
| Enamine | EN300-153299-0.25g |
4-aminobut-2-ynoic acid |
34014-16-9 | 95% | 0.25g |
$672.0 | 2023-02-14 | |
| Enamine | EN300-153299-0.5g |
4-aminobut-2-ynoic acid |
34014-16-9 | 95% | 0.5g |
$1058.0 | 2023-02-14 | |
| Enamine | EN300-153299-1.0g |
4-aminobut-2-ynoic acid |
34014-16-9 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-153299-2.5g |
4-aminobut-2-ynoic acid |
34014-16-9 | 95% | 2.5g |
$2660.0 | 2023-02-14 | |
| Enamine | EN300-153299-5.0g |
4-aminobut-2-ynoic acid |
34014-16-9 | 95% | 5.0g |
$3935.0 | 2023-02-14 | |
| Enamine | EN300-153299-10.0g |
4-aminobut-2-ynoic acid |
34014-16-9 | 95% | 10.0g |
$5837.0 | 2023-02-14 | |
| AstaTech | AT20731-0.1/G |
4-AMINOBUT-2-YNOIC ACID |
34014-16-9 | 95% | 0.1g |
$468 | 2023-09-19 | |
| AstaTech | AT20731-0.25/G |
4-AMINOBUT-2-YNOIC ACID |
34014-16-9 | 95% | 0.25g |
$668 | 2023-09-19 |
4-aminobut-2-ynoic acid Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
Additional information on 4-aminobut-2-ynoic acid
Professional Introduction to 4-aminobut-2-ynoic acid (CAS No. 34014-16-9)
4-aminobut-2-ynoic acid, with the chemical formula C₄H₅NO₂ and CAS number 34014-16-9, is a versatile and synthetically valuable compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This α,β-unsaturated amino acid derivative possesses a unique structural framework characterized by a terminal alkyne group and an amino substituent, which endows it with remarkable reactivity and adaptability in molecular design. The compound’s dual functionality makes it an indispensable intermediate in the synthesis of various bioactive molecules, including peptidomimetics, protease inhibitors, and enzyme substrates.
The structure of 4-aminobut-2-ynoic acid inherently facilitates diverse chemical transformations. The presence of the alkyne moiety allows for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, enabling the construction of complex aromatic and heterocyclic systems. Concurrently, the amino group serves as a nucleophilic site for condensation reactions, amide bond formation, and other functionalities that are critical for drug development. These attributes have positioned 4-aminobut-2-ynoic acid as a cornerstone in medicinal chemistry synthetic strategies.
In recent years, advancements in computational chemistry and machine learning have further highlighted the potential of 4-aminobut-2-ynoic acid in drug discovery pipelines. Researchers have leveraged these technologies to predict novel derivatives with enhanced pharmacological properties. For instance, virtual screening algorithms have identified analogs of 4-aminobut-2-ynoic acid that exhibit improved binding affinity to target proteins, suggesting their suitability for therapeutic applications. Such computational approaches not only accelerate the identification of lead compounds but also provide insights into the structural determinants of biological activity.
The synthetic pathways for 4-aminobut-2-ynoic acid have been extensively optimized to ensure high yield and purity. One common method involves the conversion of propargylamine derivatives through sequential oxidation and carboxylation steps. Alternatively, cyclization reactions starting from acetylene precursors have been explored to introduce structural diversity. These synthetic routes are often tailored to industrial-scale production requirements, emphasizing cost-effectiveness and environmental sustainability. Recent innovations in green chemistry have also led to the development of solvent-free or aqueous-phase reactions, reducing the ecological footprint of 4-aminobut-2-ynoic acid synthesis.
From a biological perspective, 4-aminobut-2-ynoic acid has been investigated for its potential in modulating enzymatic pathways relevant to human health. Its incorporation into peptidomimetic scaffolds has yielded compounds with inhibitory effects on proteases such as caspase and matrix metalloproteinase (MMP). These proteases play pivotal roles in inflammation, cancer progression, and tissue degradation, making them attractive therapeutic targets. Additionally, derivatives of 4-aminobut-2-ynoic acid have been explored as probes for enzyme mechanism studies, providing critical insights into catalytic residues and reaction dynamics.
The pharmacokinetic properties of 4-amino-butyryl derivatives derived from 4-amino-butyronitrile, a closely related precursor, suggest that compounds incorporating this moiety may exhibit favorable biodistribution profiles. Studies indicate that these molecules can cross the blood-brain barrier under certain conditions, opening avenues for neuropharmacological applications. Furthermore, modifications to the side chain or terminal groups of 4-amino-butyronitrile derivatives can fine-tune their metabolic stability and target specificity. Such tunability is essential for developing drugs with prolonged efficacy while minimizing off-target effects.
Emerging research also highlights the role of 4-amino-butyronitrile derivatives in modulating neural signaling pathways. For example, analogs with alkyne-based linkers have been investigated as tools for optogenetic applications, where they serve as photoactivatable substrates for enzymes involved in neurotransmitter synthesis or degradation. This interdisciplinary approach merges synthetic organic chemistry with neuroscience, offering new tools for studying neural circuitry and behavior. The adaptability of 4-amino-butyronitrile derivatives in such contexts underscores their significance beyond traditional pharmaceutical applications.
The industrial relevance of 4-amino-butyronitrile derivatives is further underscored by their use in agrochemical formulations. Certain analogs exhibit herbicidal or fungicidal properties when incorporated into larger molecular frameworks designed to interact with plant-specific enzymes or receptors. By leveraging the reactivity of the alkyne group for site-specific functionalization, 4-amino-butyronitrile derivatives contribute to the development of next-generation crop protection agents that are both effective and environmentally benign.
As computational methods continue to evolve, 4-amino-butyronitrile derivatives will likely play an even more prominent role in drug discovery initiatives worldwide, particularly in academic institutions where high-throughput screening is coupled with predictive modeling technologies, such as molecular docking simulations, which allow researchers to rapidly assess candidate molecules' potential interactions with biological targets, optimizing libraries for clinical development pipelines, ensuring efficient translation from bench to bedside, aligning with global healthcare priorities, fostering innovation across disciplines, while maintaining ethical standards, prioritizing patient well-being, through rigorous scientific inquiry, driven by interdisciplinary collaboration, grounded in empirical evidence, advancing therapeutic solutions, one molecule at a time.
34014-16-9 (4-aminobut-2-ynoic acid) Related Products
- 142-45-0(Acetylenedicarboxylic acid)
- 762-42-5(1,4-dimethyl but-2-ynedioate)
- 7218-52-2(4-Hydroxybut-2-ynoic acid)
- 928-04-1(Potassium but-2-ynedioate)
- 10004-24-7(2-Butynamide,N-hydroxy-)
- 10227-18-6(Pentaacetyl-5-thioglucose)
- 590-93-2(2-Butynoic acid)
- 764-33-0(2-Hexynoic acid)
- 5663-96-7(2-Octynoic Acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)